Cas no 1156209-45-8 ((pentan-2-yl)(1-{1,2,4triazolo4,3-apyridin-3-yl}ethyl)amine)

• Product Name: (pentan-2-yl)(1-{1,2,4triazolo4,3-apyridin-3-yl}ethyl)amine
• CAS No: 1156209-45-8
• MF: C₁₃H₂₀N₄
• MW: 232.324702262878
• CID: 5230712
• PubChem ID: 43685622
• Update Time: 2025-07-14

(pentan-2-yl)(1-{1,2,4triazolo4,3-apyridin-3-yl}ethyl)amine Chemical and Physical Properties

Names and Identifiers

• (Pentan-2-yl)(1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)amine
• 1,2,4-Triazolo[4,3-a]pyridine-3-methanamine, α-methyl-N-(1-methylbutyl)-
• (pentan-2-yl)(1-{1,2,4triazolo4,3-apyridin-3-yl}ethyl)amine

• Inchi： 1S/C13H20N4/c1-4-7-10(2)14-11(3)13-16-15-12-8-5-6-9-17(12)13/h5-6,8-11,14H,4,7H2,1-3H3
• InChI Key： HRNJBSYWRUZFSG-UHFFFAOYSA-N
• SMILES： N(C(C)C1=NN=C2C=CC=CN12)C(C)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 234
• XLogP3: 2.7
• Topological Polar Surface Area: 42.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on (pentan-2-yl)(1-{1,2,4triazolo4,3-apyridin-3-yl}ethyl)amine

Comprehensive Overview of (pentan-2-yl)(1-{1,2,4triazolo4,3-apyridin-3-yl}ethyl)amine (CAS No. 1156209-45-8)

The compound (pentan-2-yl)(1-{1,2,4triazolo4,3-apyridin-3-yl}ethyl)amine (CAS No. 1156209-45-8) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex name reflects its intricate molecular architecture, combining a pentan-2-yl group with a 1,2,4-triazolo[4,3-a]pyridine core. This combination results in a compound with potential applications in various therapeutic areas, including central nervous system (CNS) disorders and inflammatory diseases.

In recent years, the search for novel compounds like (pentan-2-yl)(1-{1,2,4triazolo4,3-apyridin-3-yl}ethyl)amine has intensified, driven by the growing demand for innovative treatments. Researchers are particularly interested in its pharmacokinetic properties and binding affinity to specific biological targets. The compound's CAS No. 1156209-45-8 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

The 1,2,4-triazolo[4,3-a]pyridine moiety is a key feature of this molecule, known for its versatility in drug design. This heterocyclic scaffold is often associated with bioactive molecules that exhibit antimicrobial, antiviral, and anticancer activities. When combined with the pentan-2-yl group, the resulting amine derivative may offer enhanced lipophilicity and blood-brain barrier penetration, making it a promising candidate for CNS-targeted therapies.

From a synthetic perspective, the preparation of (pentan-2-yl)(1-{1,2,4triazolo4,3-apyridin-3-yl}ethyl)amine involves multi-step organic transformations. Chemists often employ cross-coupling reactions and reductive amination techniques to construct its complex framework. The compound's stability and solubility profile are critical factors that influence its suitability for further development.

In the context of current trends, the scientific community is increasingly focused on precision medicine and personalized therapeutics. Compounds like (pentan-2-yl)(1-{1,2,4triazolo4,3-apyridin-3-yl}ethyl)amine are being evaluated for their potential to address unmet medical needs. For instance, its neuroprotective effects and anti-inflammatory properties are areas of active investigation, aligning with the rising interest in neurodegenerative diseases and chronic inflammation.

Another hot topic in drug discovery is the exploration of small molecule inhibitors targeting specific enzymes or receptors. The 1,2,4-triazolo[4,3-a]pyridine core in this compound may interact with G-protein-coupled receptors (GPCRs) or kinases, which are prominent targets in modern pharmacology. Such interactions could pave the way for new treatments for conditions like anxiety, depression, or metabolic disorders.

Furthermore, the CAS No. 1156209-45-8 is frequently searched in academic and industrial databases, reflecting its relevance in ongoing research. Scientists and pharmaceutical professionals are keen to understand its structure-activity relationship (SAR) and toxicological profile. These aspects are crucial for advancing the compound from the bench to the clinic.

In summary, (pentan-2-yl)(1-{1,2,4triazolo4,3-apyridin-3-yl}ethyl)amine (CAS No. 1156209-45-8) represents a fascinating example of modern medicinal chemistry. Its unique structure, combined with its potential therapeutic applications, makes it a subject of intense study. As research progresses, this compound may emerge as a key player in the development of next-generation therapeutics, addressing some of the most pressing health challenges of our time.